Cas no 180847-37-4 (4-((4-(Hydroxymethyl)piperidin-1-yl)methyl)benzonitrile)

4-((4-(Hydroxymethyl)piperidin-1-yl)methyl)benzonitrile is a versatile chemical intermediate featuring a benzonitrile core functionalized with a hydroxymethyl-substituted piperidine moiety. This compound is of particular interest in medicinal chemistry and pharmaceutical research due to its dual functionality, which allows for further derivatization at both the hydroxymethyl and nitrile groups. The piperidine ring enhances solubility and bioavailability, while the benzonitrile scaffold provides a stable aromatic framework. Its structural properties make it suitable for applications in drug discovery, particularly in the synthesis of kinase inhibitors and other biologically active molecules. The compound’s well-defined reactivity profile ensures consistent performance in coupling and modification reactions.

4-((4-(Hydroxymethyl)piperidin-1-yl)methyl)benzonitrile structure

180847-37-4 structure

Product Name:4-((4-(Hydroxymethyl)piperidin-1-yl)methyl)benzonitrile

CAS No:180847-37-4

MF:C₁₄H₁₈N₂O

MW:230.305523395538

MDL:MFCD11133020

CID:2091975

PubChem ID:43133162

Update Time:2025-05-28

4-((4-(Hydroxymethyl)piperidin-1-yl)methyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-((4-(Hydroxymethyl)piperidin-1-yl)methyl)benzonitrile
- 4-(4-HydroxyMethyl-piperidin-1-ylMethyl)-benzonitrile
- 4-{[4-(HYDROXYMETHYL)PIPERIDIN-1-YL]METHYL}BENZONITRILE
- AKOS009289980
- G72395
- 180847-37-4
- SCHEMBL7439323
- Benzonitrile, 4-[[4-(hydroxymethyl)-1-piperidinyl]methyl]-
- 4-[[4-(hydroxymethyl)piperidin-1-yl]methyl]benzonitrile
- MDL： MFCD11133020
- Inchi： 1S/C14H18N2O/c15-9-12-1-3-13(4-2-12)10-16-7-5-14(11-17)6-8-16/h1-4,14,17H,5-8,10-11H2
- InChI Key： SDMNKWJZZNHXCA-UHFFFAOYSA-N
- SMILES： OCC1CCN(CC2C=CC(C#N)=CC=2)CC1

Computed Properties

Exact Mass: 230.141913202g/mol
Monoisotopic Mass: 230.141913202g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 267
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 47.3Å²

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